Cas no 94087-14-6 (1H-Imidazolium,1-[2-[[2-cyano-3-[4-(dimethylamino)phenyl]-1-oxo-2-propen-1-yl]oxy]ethyl]-1-methyl-,chloride (1:1))
94087-14-6 structure
Product Name:1H-Imidazolium,1-[2-[[2-cyano-3-[4-(dimethylamino)phenyl]-1-oxo-2-propen-1-yl]oxy]ethyl]-1-methyl-,chloride (1:1)
CAS No:94087-14-6
MF:C18H21ClN4O2
MW:360.837942838669
CID:811815
PubChem ID:44151480
Update Time:2025-04-19
1H-Imidazolium,1-[2-[[2-cyano-3-[4-(dimethylamino)phenyl]-1-oxo-2-propen-1-yl]oxy]ethyl]-1-methyl-,chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazolium,1-[2-[[2-cyano-3-[4-(dimethylamino)phenyl]-1-oxo-2-propen-1-yl]oxy]ethyl]-1-methyl-,chloride (1:1)
- 1-[2-[[2-cyano-3-[4-(dimethylamino)phenyl]-1-oxoallyl]oxy]ethyl]-1-methyl-1Himidazolium chloride
- 2-(1-methylimidazol-1-ium-1-yl)ethyl (E)-2-cyano-3-[4-(dimethylamino)phenyl]prop-2-enoate,chloride
- EINECS 301-907-7
- 94087-14-6
- 1-(2-((2-Cyano-3-(4-(dimethylamino)phenyl)-1-oxoallyl)oxy)ethyl)-1-methyl-1Himidazolium chloride
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- Inchi: 1S/C18H21N4O2.ClH/c1-21(2)17-6-4-15(5-7-17)12-16(13-19)18(23)24-11-10-22(3)9-8-20-14-22;/h4-9,12,14H,10-11H2,1-3H3;1H/q+1;/p-1/b16-12+;
- InChI Key: SWRPIDFPNDZOIN-CLNHMMGSSA-M
- SMILES: [Cl-].O(C(/C(/C#N)=C/C1C=CC(=CC=1)N(C)C)=O)CC[N+]1(C=NC=C1)C
Computed Properties
- Exact Mass: 360.135
- Monoisotopic Mass: 360.135
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 591
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.7A^2
1H-Imidazolium,1-[2-[[2-cyano-3-[4-(dimethylamino)phenyl]-1-oxo-2-propen-1-yl]oxy]ethyl]-1-methyl-,chloride (1:1) Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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